Cas no 4307-26-0 (4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate)
4307-26-0 structure
Product Name:4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate
CAS No:4307-26-0
MF:C28H32O14S2
MW:656.675287246704
CID:928711
PubChem ID:291611
Update Time:2025-04-19
4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate Chemical and Physical Properties
Names and Identifiers
-
- 4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate
- DTXSID30303137
- NSC-156931
- NSC156931
- 4307-26-0
-
- Inchi: 1S/C28H32O14S2/c1-15-7-11-21(12-8-15)43(33,34)41-27-24(38-18(4)30)23(37-17(3)29)25(39-19(5)31)28(26(27)40-20(6)32)42-44(35,36)22-13-9-16(2)10-14-22/h7-14,23-28H,1-6H3
- InChI Key: NBBPHNWHHVOAFZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C(C(C(C1OC(C)=O)OS(C1C=CC(C)=CC=1)(=O)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 656.12336
- Monoisotopic Mass: 656.12334804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 44
- Rotatable Bond Count: 14
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 209Ų
Experimental Properties
- PSA: 191.94
4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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